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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylanisole, a versatile aromatic

compound with applications in organic synthesis, fragrance chemistry, and as a potential

building block in drug discovery. This document details its chemical identity, physicochemical

properties, synthesis protocols, and its role as a precursor for more complex molecules.

Chemical Identity: Synonyms and Alternative Names
2-Methylanisole is systematically known as 1-methoxy-2-methylbenzene. It is also recognized

by a variety of other names and identifiers in commercial and scientific literature.

Table 1: Synonyms and Identifiers for 2-Methylanisole
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Type Identifier

IUPAC Name 1-methoxy-2-methylbenzene[1][2]

Common Synonyms
o-Methylanisole, 2-Methoxytoluene, o-Cresol

methyl ether, o-Cresyl methyl ether[1][3]

CAS Number 578-58-5[1]

Molecular Formula C₈H₁₀O

Other Names

Anisole, o-methyl-; Benzene, 1-methoxy-2-

methyl-; Methyl o-cresyl ether; Methyl o-tolyl

ether; 2-Methylmethoxybenzene

Physicochemical Properties
2-Methylanisole is a colorless to pale yellow liquid with a characteristic sweet, floral, and nutty

odor. Its physical and chemical properties are summarized in the table below, providing

essential data for its handling, application, and analysis.

Table 2: Physicochemical Data of 2-Methylanisole

Property Value Reference

Molecular Weight 122.16 g/mol

Boiling Point 170-172 °C

Melting Point -34.1 °C

Density 0.985 g/mL at 25 °C

Refractive Index n20/D 1.516

Flash Point 52 °C (closed cup)

Vapor Pressure 1.5 mmHg

Solubility
Insoluble in water; soluble in

alcohols and oils.

LogP 2.74
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Experimental Protocols
Detailed methodologies for the synthesis of 2-Methylanisole are crucial for its application in

research and development. Below are established protocols for its preparation.

Synthesis of 2-Methylanisole from o-Cresol via
Methylation with Dimethyl Sulfate
This common laboratory method involves the methylation of the hydroxyl group of o-cresol.

Protocol:

Prepare a 10% aqueous solution of sodium hydroxide.

In a three-necked flask equipped with a reflux condenser, stirrer, internal thermometer, and

dropping funnel, rapidly add 1.25 moles of the 10% sodium hydroxide solution to 1 mole of o-

cresol with stirring.

While maintaining vigorous stirring and cooling the flask with a water bath to keep the

temperature below 40 °C, slowly add 1 mole of dimethyl sulfate dropwise.

After the addition is complete, heat the mixture on a boiling water bath for 30 minutes to

ensure the completion of the reaction and to decompose any unreacted dimethyl sulfate.

After cooling, separate the organic layer.

Extract the aqueous layer several times with diethyl ether.

Combine the organic layer and the ether extracts and wash them with a dilute sodium

carbonate solution, followed by water.

Dry the combined organic phase with anhydrous calcium chloride.

Fractionally distill the dried liquid, collecting the fraction at 170-172 °C to yield pure 2-
methylanisole.
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Synthesis of 2-Methylanisole from o-Cresol using
Dimethyl Carbonate
An alternative, more environmentally friendly "green" synthesis method utilizes dimethyl

carbonate as the methylating agent.

Protocol:

Charge a high-pressure microreactor with the appropriate catalyst (e.g., a compound alkaline

catalyst like DBN-NaY).

Add o-cresol and dimethyl carbonate to the reactor.

Seal the reactor and heat to the specified reaction temperature (e.g., 130-180 °C) for a

designated time.

After the reaction period, cool the reactor to room temperature.

Filter the reaction mixture to remove the catalyst.

Distill off the unreacted dimethyl carbonate.

Purify the residue by distillation under atmospheric or reduced pressure to obtain 2-
methylanisole.

Applications in Drug Development and Organic
Synthesis
2-Methylanisole serves as a valuable starting material and intermediate in the synthesis of

more complex molecules, including those with potential pharmaceutical applications.

It is a key precursor for compounds containing a methylhydroquinone core. Furthermore, its

derivatives are utilized in the synthesis of various bioactive compounds. While 2-Methylanisole
itself is not directly implicated in specific signaling pathways, its structural motif is incorporated

into larger molecules designed to interact with biological targets. One notable application is in

the synthesis of 2-arylindoles, which are privileged structures in many biologically active

molecules.
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The following diagram illustrates the logical workflow from 2-Methylanisole as a starting

material to a hypothetical bioactive indole derivative and its potential interaction with a cellular

signaling pathway.
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Caption: Synthetic pathway from 2-Methylanisole to a bioactive indole derivative.
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This diagram conceptualizes how a readily available starting material like 2-Methylanisole can

be elaborated into a complex molecule that can then modulate biological activity by interacting

with cellular components like receptors and initiating a signaling cascade.

Conclusion
2-Methylanisole is a chemical compound with a well-defined profile and a range of

applications. Its straightforward synthesis and versatile chemical nature make it a valuable

component in the toolbox of organic chemists and drug development professionals. While its

direct biological activity is not extensively documented, its role as a key building block for the

synthesis of bioactive molecules underscores its importance in the broader field of medicinal

chemistry. This guide provides a foundational understanding of 2-Methylanisole, intended to

facilitate its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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